Cas no 877060-48-5 (Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate)

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key advantages include the presence of both an iodine substituent and a Boc-protected nitrogen, enabling selective functionalization via cross-coupling reactions (e.g., Suzuki or Sonogashira) and facile deprotection for further derivatization. The tert-butyloxycarbonyl (Boc) group enhances stability during handling and storage while remaining readily cleavable under mild acidic conditions. This compound is particularly valuable in the synthesis of complex nitrogen-containing scaffolds, such as kinase inhibitors or other biologically active molecules. Its well-defined reactivity profile makes it a reliable intermediate for medicinal chemistry and material science applications.
Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate structure
877060-48-5 structure
Product Name:Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate
CAS No:877060-48-5
MF:C12H13IN2O2
MW:344.148295164108
MDL:MFCD08234845
CID:710038
PubChem ID:57355055
Update Time:2025-11-02

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
    • 1-Boc-3-iodo-5-azaindole
    • 1H-Pyrrolo[3,2-c]pyridine-1-carboxylicacid, 3-iodo-, 1,1-dimethylethyl ester
    • 3-IODO-PYRROLO[3,2-C]PYRIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 3-iodopyrrolo[3,2-c]pyridine-1-carboxylate
    • AK146024
    • FCH2714443
    • PB10522
    • AM804468
    • AX8152843
    • tert-butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carb
    • 1,1-Dimethylethyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate (ACI)
    • 3-Iodopyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
    • CS-0037775
    • DS-8441
    • CKB06048
    • 877060-48-5
    • MFCD08234845
    • DA-01748
    • SCHEMBL1587770
    • tert-Butyl3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
    • DTXSID50722866
    • AKOS022186441
    • Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate
    • MDL: MFCD08234845
    • Inchi: 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-7-9(13)8-6-14-5-4-10(8)15/h4-7H,1-3H3
    • InChI Key: ZCUUSJHYRNBFJY-UHFFFAOYSA-N
    • SMILES: O=C(N1C2C(=CN=CC=2)C(I)=C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 344.00218g/mol
  • Monoisotopic Mass: 344.00218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Boiling Point: 409.2°C at 760 mmHg

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Security Information

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AB436602-1 g
tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, 95%; .
877060-48-5 95%
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€81.30 2023-07-18
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AB436602-5 g
tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, 95%; .
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abcr
AB436602-10 g
tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, 95%; .
877060-48-5 95%
10g
€262.30 2023-07-18
abcr
AB436602-25 g
tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, 95%; .
877060-48-5 95%
25g
€446.70 2023-07-18
abcr
AB436602-50 g
tert-Butyl 3-iodo-1H-pyrrolo[3,2-c]pyridine-1-carboxylate, 95%; .
877060-48-5 95%
50g
€745.10 2023-07-18

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, rt; 30 min, rt
Reference
Rapid preparation of triazolyl substituted NH-heterocyclic kinase inhibitors via one-pot Sonogashira coupling-TMS-deprotection-CuAAC sequence
Merkul, Eugen; et al, Organic & Biomolecular Chemistry, 2011, 9(14), 5129-5136

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  rt; 45 min, rt
1.2 Reagents: Ammonium hydroxide ,  Sodium pyrosulfite Solvents: Water ;  cooled
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  30 min, rt; 30 min, rt
Reference
Rapid preparation of triazolyl substituted NH-heterocyclic kinase inhibitors via one-pot Sonogashira coupling-TMS-deprotection-CuAAC sequence
Merkul, Eugen; et al, Organic & Biomolecular Chemistry, 2011, 9(14), 5129-5136

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ;  10 min, rt
1.2 Reagents: Iodine Solvents: Dimethylformamide ;  15 min, rt
1.3 Reagents: Ammonium hydroxide ,  Sodium thiosulfate Solvents: Water ;  rt
2.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  16 h, rt
Reference
Versatile and convenient methods for the synthesis of C-2 and C-3 functionalized 5-azaindoles
Lefoix, Myriam; et al, Synthesis, 2005, (20), 3581-3588

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water
2.1 Solvents: Dimethylformamide
3.1 Reagents: Hydrogen Solvents: Ethanol ,  Water
4.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide
5.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  16 h, rt
Reference
Versatile and convenient methods for the synthesis of C-2 and C-3 functionalized 5-azaindoles
Lefoix, Myriam; et al, Synthesis, 2005, (20), 3581-3588

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Ethanol ,  Water
2.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide
3.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Ethanol ,  Water
2.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide
3.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Dimethylformamide
2.1 Reagents: Hydrogen Solvents: Ethanol ,  Water
3.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide
4.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Dimethylformamide
2.1 Reagents: Hydrogen Solvents: Ethanol ,  Water
3.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide
4.1 Solvents: Tetrahydrofuran
Reference
Synthesis of 5-azaindolocarbazoles. Evaluation of their antitumor activity
Lefoix, Myriam, 2005, , ,

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Raw materials

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate Preparation Products

Additional information on Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5)

Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and organic chemistry. This compound, often referred to as a pyrrolopyridine derivative, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an iodo-substituted pyrrolopyridine core and a tert-butyl carboxylate protecting group, makes it highly valuable for researchers working on drug discovery and development.

The growing interest in heterocyclic compounds like Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is driven by their versatile applications in medicinal chemistry. Recent trends in the pharmaceutical industry highlight the demand for novel small-molecule inhibitors and kinase-targeting drugs, where this compound plays a pivotal role. Researchers frequently search for "pyrrolopyridine synthesis" or "iodo-substituted heterocycles" to explore its potential in designing next-generation therapeutics.

One of the key advantages of Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are widely used in the construction of complex molecular architectures, making this compound a preferred choice for synthetic chemists. Additionally, the tert-butyl protecting group enhances the stability of the molecule during multi-step synthetic procedures, ensuring high yields and purity.

In the context of drug discovery, Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is often employed as a building block for kinase inhibitors. Kinases are enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The ability to modify the pyrrolopyridine scaffold with various functional groups allows researchers to fine-tune the pharmacological properties of potential drug candidates. This aligns with the current focus on "targeted cancer therapies" and "precision medicine," which are hot topics in biomedical research.

From a commercial perspective, the demand for Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate is steadily increasing, driven by its utility in both academic and industrial settings. Suppliers and manufacturers often highlight its high purity (>98%) and consistent quality, which are critical for reproducible research outcomes. Researchers frequently inquire about "buy pyrrolopyridine derivatives" or "CAS 877060-48-5 suppliers" to source this compound for their projects.

In summary, Tert-butyl 3-iodo-1H-pyrrolo[3,2-C]pyridine-1-carboxylate (CAS No. 877060-48-5) is a versatile and valuable compound in modern organic and medicinal chemistry. Its applications span from drug discovery to material science, making it a subject of ongoing research and development. As the scientific community continues to explore new avenues in heterocyclic chemistry, this compound is poised to remain a key player in the field.

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